2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride

• IUPAC Name: 2-(1-aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride
• InChI: InChI=1S/C15H28N2O.ClH/c1-3-14(2)6-5-10-17(11-9-14)13(18)12-15(16)7-4-8-15;/h3-12,16H2,1-2H3;1H
• InChI Key: RYKYTZDDVXHUQM-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCCN(CC1)C(=O)CC2(CCC2)N)C.Cl
• Molecular Formula: C15H29ClN2O
• Molecular Weight: 288.85 g/mol

Description

2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride, also known as ABT-594, is a synthetic compound that has been studied for its potential use as an analgesic. It was first synthesized in 1996 by Abbott Laboratories, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride is not fully understood, but it is believed to act on nicotinic acetylcholine receptors (nAChRs) in the central nervous system. Specifically, 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride is thought to activate the α4β2 nAChR subtype, which is involved in pain signaling. By activating these receptors, 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride may reduce pain perception.
Biochemical and Physiological Effects:
2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models, and it has also been shown to have anti-inflammatory effects. In addition, 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride in lab experiments is that it has a high degree of selectivity for the α4β2 nAChR subtype, which reduces the risk of off-target effects. However, one limitation is that 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride is a relatively complex molecule to synthesize, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride. One area of interest is the development of more efficient synthesis methods that could make 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride more readily available for research. Another area of interest is the investigation of the potential use of 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride in the treatment of other conditions, such as depression and anxiety. Finally, there is a need for further research to fully understand the mechanism of action of 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride and its potential for use as an analgesic.

Synthesis Methods

The synthesis of 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride involves several steps, including the reaction of 2-cyclobutenone with an amine to form a cyclobutylamine intermediate. This intermediate is then reacted with an azepane derivative to form the final product, 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride. The synthesis of 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride has been studied extensively for its potential use as an analgesic. It has been shown to be effective in animal models of acute and chronic pain, and it has also been studied in human clinical trials. In addition, 2-(1-Aminocyclobutyl)-1-(4-ethyl-4-methylazepan-1-yl)ethanone;hydrochloride has been investigated for its potential use in the treatment of other conditions, such as depression and anxiety.